Cas no 521068-29-1 (Benzaldehyde, 3-ethoxy-4-hydroxy-5-(2-methyl-2-propenyl)- (9CI))

• Product Name: Benzaldehyde, 3-ethoxy-4-hydroxy-5-(2-methyl-2-propenyl)- (9CI)
• CAS No: 521068-29-1
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 1022418
• PubChem ID: 22343933
• Update Time: 2025-04-20

Benzaldehyde, 3-ethoxy-4-hydroxy-5-(2-methyl-2-propenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-ethoxy-4-hydroxy-5-(2-methyl-2-propenyl)- (9CI)
• 3-ethoxy-4-hydroxy-5-(2-methylprop-2-enyl)benzaldehyde
• 3-Ethoxy-4-hydroxy-5-(2-methylprop-2-en-1-yl)benzaldehyde
• LDTTZBSHUNMVCW-UHFFFAOYSA-N
• SCHEMBL5784944
• 521068-29-1
• DTXSID20625032
• 3-Ethoxy-4-hydroxy-5-(2-methyl-2-propen-1-yl)benzaldehyde
• 3-ethoxy-4-hydroxy-5-(2-methyl-2-propenyl)benzaldehyde

• Inchi： 1S/C13H16O3/c1-4-16-12-7-10(8-14)6-11(13(12)15)5-9(2)3/h6-8,15H,2,4-5H2,1,3H3
• InChI Key： LDTTZBSHUNMVCW-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC(C=O)=CC(=C1O)CC(=C)C

Computed Properties

• Exact Mass: 220.109944368g/mol
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5Ų